Cas no 23723-46-8 (3-Pyridinemethanol,5-chloro-, 3-propanoate)

3-Pyridinemethanol,5-chloro-, 3-propanoate structure
23723-46-8 structure
Product Name:3-Pyridinemethanol,5-chloro-, 3-propanoate
CAS No:23723-46-8
MF:C9H10ClNO2
MW:199.634201526642
CID:267498
PubChem ID:211907
Update Time:2025-04-19

3-Pyridinemethanol,5-chloro-, 3-propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinemethanol,5-chloro-, 3-propanoate
    • BRN 1531187
    • 3-Pyridinemethanol, 5-chloro-, propanoate (ester)
    • DTXSID50178400
    • 23723-46-8
    • 5-21-02-00183 (Beilstein Handbook Reference)
    • 5-Chloro-3-pyridinemethanol propanoate (ester)
    • Inchi: 1S/C9H10ClNO2/c1-2-9(12)13-6-7-3-8(10)5-11-4-7/h3-5H,2,6H2,1H3
    • InChI Key: CVJHVAQVVIEWAC-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=C1)COC(CC)=O

Computed Properties

  • Exact Mass: 199.0401
  • Monoisotopic Mass: 199.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
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